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The imperative to mitigate rising atmospheric CO2 levels has catalyzed extensive research into

advanced carbon capture technologies. Among the most promising approaches is the use of

amine-based solvents, which can chemically absorb CO2 from flue gas streams. While

aqueous amine solutions, such as monoethanolamine (MEA), are the current industry

standard, they suffer from significant drawbacks, including high energy requirements for

regeneration, solvent degradation, and equipment corrosion.[1][2]

A compelling alternative lies in the use of non-aqueous amine-functionalized glycol solvents.

These systems, which combine the reactive capacity of amines with the unique

physicochemical properties of glycols, offer the potential for enhanced CO2 capture

performance with a lower energy penalty. This guide provides a comprehensive comparison of

the CO2 capture efficiency of different amine-functionalized glycols, supported by experimental

data and detailed protocols for researchers, scientists, and drug development professionals

seeking to navigate this innovative field.
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The strategic advantage of using glycols as a solvent for amine-based CO2 capture stems from

their distinct properties compared to water. Glycols, such as ethylene glycol (EG), diethylene

glycol (DEG), and polyethylene glycol (PEG), are characterized by lower vapor pressures and

higher boiling points. This translates to reduced solvent loss during the high-temperature

regeneration step, a significant operational and economic challenge in aqueous amine

systems.[3] Furthermore, the molecular structure of glycols can influence the reaction

mechanism between the amine and CO2, potentially leading to the formation of less stable

carbamates and carbonates, which in turn lowers the energy required for desorption.[4][5]

The choice of both the amine and the glycol component is critical in designing an effective CO2

capture solvent. Primary and secondary amines, like MEA and diethanolamine (DEA), are

highly reactive and form stable carbamates with CO2.[6] Tertiary amines, such as

methyldiethanolamine (MDEA), exhibit lower reaction rates but can offer higher CO2 loading

capacities and lower heats of reaction.[7] The glycol backbone itself can be functionalized with

amine groups, creating a single molecule with both capturing and favorable solvent properties.

Comparative Performance of Amine-Functionalized
Glycol Systems
The efficacy of an amine-functionalized glycol solvent is determined by a combination of

factors, including its CO2 absorption capacity, absorption rate, cyclic capacity, and regeneration

efficiency. The following sections present a comparative analysis of different systems based on

available experimental data.

CO2 Absorption Capacity and Kinetics
The CO2 absorption capacity is a measure of the amount of CO2 that can be captured per unit

of solvent. This is often expressed as moles of CO2 per mole of amine or moles of CO2 per

mole of solvent. The kinetics of absorption, or the absorption rate, is equally important as it

dictates the size of the absorber column required in an industrial setting.
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Solvent
System

Amine
Concentrati
on (wt%)

CO2
Loading
(mol
CO2/mol
amine)

Temperatur
e (°C)

Pressure
(kPa)

Reference

30% MEA in

Water

(Baseline)

30 ~0.5 40 15 [8]

30% MEA in

Ethylene

Glycol/1-

Propanol

30

Not specified,

but higher

efficiency

20 15% CO2 [9]

TBAE in

Ethylene

Glycol

30 ~1.0 40 1 atm [4]

DGA in

PEG200
3 mol/L

0.438 (cyclic

capacity)

40

(absorption)
Not specified [3]

1,3-

Propanediami

ne in

Ethylene

Glycol (1:1

molar)

- 0.98 Not specified Not specified [10]

TBAB/MDEA

(DES)
-

0.29 (mol

CO2/mol

solvent)

30 1000 [11]

Table 1: Comparative CO2 absorption capacities of various amine-functionalized glycol

systems.

As indicated in Table 1, non-aqueous amine-glycol systems can exhibit significantly higher CO2

loading capacities compared to the benchmark aqueous MEA solution. For instance, a solution

of the hindered amine 2-[(1,1-dimethylethyl)amino]ethanol (TBAE) in ethylene glycol
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demonstrated a CO2 loading of approximately 1.0 mol CO2/mol amine.[4] This is double the

theoretical maximum of 0.5 mol CO2/mol amine for primary amines in aqueous solutions under

certain conditions.[12] The enhanced capacity is attributed to a different reaction mechanism in

the non-aqueous environment.

Regeneration Efficiency and Energy Consumption
A key driver for exploring amine-functionalized glycols is the potential for reduced energy

consumption during solvent regeneration. The heat of absorption, which is the energy released

during the CO2 capture reaction, is a good indicator of the energy required for the reverse

reaction (desorption).

Solvent
System

Regeneration
Temperature
(°C)

Regeneration
Efficiency (%)

Notes Reference

30% MEA in

Water
100-120 ~90

High energy

consumption
[10]

MEA in

DEGMEE
Not specified

Good cyclic

capacities

78% reduction in

energy

consumption vs.

aq. MEA

[9]

DGA in PEG200 Not specified 94.6
High cyclic

capacity
[3]

TBAE in

Ethylene Glycol
80

Effective

desorption

Characterized by

NMR and FTIR
[4]

2-mIm in

Ethylene Glycol
<100

Excellent cyclic

regeneration

Desorption heat

< 30 kJ/mol
[13]

Table 2: Comparison of regeneration performance for different amine-functionalized glycol

solvents.

Studies have shown that non-aqueous amine-glycol systems can significantly lower the energy

penalty. For example, solutions of MEA in diethylene glycol monoethyl ether (DEGMEE) were

found to reduce the energy consumption for regeneration by as much as 78% compared to the
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traditional 30 wt% aqueous MEA solution.[9] This is largely due to the lower heat capacity of

the organic solvent and potentially a lower heat of reaction. Similarly, a mixed solution of 2-

methylimidazole (2-mIm) and ethylene glycol exhibited a low desorption heat of less than 30

kJ/mol, indicating a less energy-intensive regeneration process.[13]

Experimental Protocols for Performance Evaluation
To ensure the trustworthiness and comparability of data, standardized experimental protocols

are essential. This section outlines the methodologies for key experiments in evaluating the

performance of amine-functionalized glycol solvents.

Synthesis of Amine-Functionalized Glycols
While some systems involve simply dissolving a commercially available amine in a glycol

solvent, others require the synthesis of a glycol molecule functionalized with amine groups. A

general procedure for amine functionalization of a glycol could involve:

Activation of the Glycol: The terminal hydroxyl groups of the glycol (e.g., polyethylene glycol)

are first activated to create a good leaving group. This can be achieved through reactions

like tosylation or mesylation.

Amination: The activated glycol is then reacted with an excess of the desired amine (e.g.,

ethylenediamine, diethylenetriamine) in a suitable solvent. The amine displaces the leaving

group via a nucleophilic substitution reaction.

Purification: The resulting amine-functionalized glycol is purified to remove unreacted starting

materials and byproducts. This can be achieved through techniques such as precipitation,

dialysis, or chromatography.

CO2 Absorption/Desorption Measurement
A common laboratory setup for measuring CO2 absorption and desorption is a gas scrubbing

bottle or a stirred-cell reactor.

Experimental Workflow for CO2 Absorption/Desorption:
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Caption: A generalized workflow for determining the CO2 absorption and desorption

characteristics of amine-functionalized glycol solvents.
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Step-by-Step Protocol:

Solvent Preparation: Prepare a known concentration of the amine-functionalized glycol

solvent by weight or volume.

Absorption:

Place a measured volume of the solvent in a gas scrubbing bottle or stirred-cell reactor

maintained at a constant temperature (e.g., 40°C).[4]

Bubble a gas mixture with a known CO2 concentration (e.g., 15% CO2 in N2) through the

solvent at a constant flow rate.[9]

Monitor the CO2 concentration in the outlet gas stream using a gas analyzer or measure

the weight gain of the solvent over time to determine the amount of CO2 absorbed.[4]

Desorption:

Once the solvent is saturated with CO2, stop the CO2 gas flow.

Heat the solvent to the desired regeneration temperature (e.g., 80-120°C).[4][10]

Purge the solvent with an inert gas, such as nitrogen, to help strip the released CO2.

Quantify the amount of desorbed CO2 by passing the outlet gas through a CO2 analyzer

or a trapping solution.

Data Analysis:

Calculate the CO2 loading in mol CO2/mol amine or mol CO2/mol solvent.

Determine the absorption rate from the initial slope of the absorption curve.

Calculate the cyclic capacity by subtracting the CO2 loading of the regenerated solvent

from the CO2 loading of the saturated solvent.

Calculate the regeneration efficiency as the percentage of absorbed CO2 that is released

during desorption.
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Determination of CO2 Loading by Titration
A direct and accurate method for determining the CO2 loading in an amine solution is through

titration.[14]

Protocol for CO2 Loading Titration:

Sample Preparation: Take a precise weight of the CO2-loaded amine-glycol sample and

dilute it with deionized water.

Carbonate Precipitation: Add an excess of a barium chloride (BaCl2) solution to precipitate

the dissolved carbonate and bicarbonate as barium carbonate (BaCO3).

Titration: Titrate the remaining unreacted amine with a standardized solution of hydrochloric

acid (HCl) using a suitable indicator or a pH meter to determine the endpoint.

Calculation: The CO2 loading can be calculated based on the amount of amine that reacted

with CO2, which is the difference between the initial amine concentration and the unreacted

amine concentration determined by titration.

Mechanistic Insights and the Role of the Glycol
The chemical reactions governing CO2 capture in amine-functionalized glycols differ from

those in aqueous systems. In the absence of water, the primary reaction between a primary or

secondary amine and CO2 leads to the formation of a carbamate.[6]

CO2 Reaction with Primary/Secondary Amines (Non-Aqueous): 2 R2NH + CO2 ⇌ R2NCOO- +

R2NH2+

In the presence of a glycol (ROH), the reaction can proceed differently, with the glycol

potentially participating in the reaction to form a carbonate species.[4]

Proposed CO2 Reaction in Amine-Glycol System:
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Caption: Potential reaction pathways for CO2 in an amine-glycol solvent.

The glycol's hydroxyl groups can act as proton acceptors, influencing the reaction equilibrium

and the stability of the resulting products. The formation of less stable alkyl carbonate species,

as opposed to the more stable carbamates, is a key factor in reducing the energy required for

regeneration.[4] The viscosity of the glycol also plays a crucial role; while higher viscosity can

hinder mass transfer and slow down absorption kinetics, the addition of certain glycols can also

reduce the viscosity of the CO2-loaded amine solution compared to other organic solvents.[1]

Future Outlook and Conclusion
Amine-functionalized glycols represent a promising class of solvents for CO2 capture, offering

the potential for higher efficiency and lower energy consumption compared to conventional

aqueous amine systems. The versatility in the choice of both the amine and the glycol allows

for the fine-tuning of the solvent's properties to achieve optimal performance.

Future research should focus on:

Novel Amine-Glycol Structures: The synthesis and evaluation of novel molecules where the

amine and glycol functionalities are integrated in a way that optimizes both CO2 capacity

and regeneration energy.

Long-Term Stability: Assessing the long-term chemical and thermal stability of these solvents

under cyclic absorption-desorption conditions is crucial for their industrial applicability.[15]
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Process Modeling and Scale-Up: Developing accurate thermodynamic and kinetic models to

simulate the performance of these solvents in industrial-scale processes will be essential for

their commercialization.

In conclusion, the systematic investigation and comparison of different amine-functionalized

glycols, guided by robust experimental protocols and a clear understanding of the underlying

chemical mechanisms, will pave the way for the development of next-generation CO2 capture

technologies that are both efficient and economically viable.

References
Im, J. et al. (2020). CO2 Absorption Mechanism by the Nonaqueous Solvent Consisting of

Hindered Amine 2-[(1,1-dimethylethyl)amino]ethanol and Ethylene Glycol. ACS Omega,

5(50), 32403–32410. [Link]

Barzagli, F. et al. (2014). Novel non-aqueous amine solvents for reversible CO2 capture.

International Journal of Greenhouse Gas Control, 27, 149-157. [Link]

Al-Ghafri, S. et al. (2017). CO2 Capture using Organic Non- aqueous Solvents. Energy

Procedia, 114, 1785-1795. [Link]

Fu, X. et al. (2024). Physicochemical properties and CO2 absorption performance of

poly(ethylene glycol) 300 + hydroxyethyl ethylenediamine mixed solution. Journal of

Molecular Liquids, 399, 124269. [Link]

Wang, T. et al. (2022). Highly efficient CO2 capture by a non-aqueous amine-based

absorbent of 3 aminopropanol/polyethylene glycol 200: Experimental and computational

simulation. Journal of CO2 Utilization, 58, 101934. [Link]

Sadeghpour, M. et al. (2018). Modification of polyethylene glycol with choline chloride and

evaluation of the CO2 absorption capacity of their aqueous solutions. Greenhouse Gases:

Science and Technology, 8(2), 324-334. [Link]

Haider, M. B. et al. (2018). Thermodynamic and Kinetic Studies of CO2 Capture by Glycol

and Amine-Based Deep Eutectic Solvents. Journal of Chemical & Engineering Data, 63(8),

2844–2854. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7759650/
https://www.researchgate.net/publication/262758169_Novel_non-aqueous_amine_solvents_for_reversible_CO2_capture
https://core.ac.uk/download/pdf/82672159.pdf
https://www.researchgate.net/publication/379447545_Physicochemical_properties_and_CO2_absorption_performance_of_polyethylene_glycol_300_hydroxyethyl_ethylenediamine_mixed_solution
https://www.researchgate.net/publication/359145159_Highly_efficient_CO2_capture_by_a_non-aqueous_amine-based_absorbent_of_3-aminopropanolpolyethylene_glycol_200_Experimental_and_computational_simulation
https://ideas.repec.org/a/bla/grshst/v8y2018i2p324-334.html
https://pubs.acs.org/doi/10.1021/acs.jced.8b00015
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13766984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zhang, R. et al. (2012). Dynamics of CO2 Absorption and Desorption Processes in

Alkanolamine with Cosolvent Polyethylene Glycol. Industrial & Engineering Chemistry

Research, 51(36), 11786–11793. [Link]

Sayari, A. & Belmabkhout, Y. (2010). Recent advances in development of amine

functionalized adsorbents for CO2 capture. CO2-Broadening the Range of Options, 1-26.

[Link]

Anonymous. (n.d.). Schematic of the experimental setup for CO2 absorption–desorption.

ResearchGate. [Link]

Nuchter, M. et al. (2023). Review on CO2 Capture Using Amine-Functionalized Materials.

ACS Omega, 8(24), 21353–21367. [Link]

Vega, F. et al. (2018). Solvents for Carbon Dioxide Capture. IntechOpen. [Link]

Kaiser Optical Systems, Inc. (2020). How to Measure CO2 Loading in Amine Gas Scrubbers.

AZoM. [Link]

Lin, Y.-C. et al. (2022). Synthesis, Characterization and Application of Amine-Functionalized

Hierarchically Micro-Mesoporous Silicon Composites for CO 2 Capture in Flue Gas.

Polymers, 14(11), 2179. [Link]

Barzagli, F. et al. (2019). Comparative Study of CO 2 Capture by Aqueous and Nonaqueous

2‑Amino-2-methyl-1-propanol Based Absorbents Carried Out by 13 C NMR and Enthalpy

Analysis. Industrial & Engineering Chemistry Research, 58(41), 19268-19277. [Link]

Vega, F. et al. (2024). Amine-Based Solvents and Additives to Improve the CO 2 Capture

Processes: A Review. Energies, 17(1), 199. [Link]

Chen, C. et al. (2025). Carbon Dioxide Absorption by Polyethylene Glycol Dimethyl Ether

Modified by 2-methylimidazole. Applied Sciences, 15(15), 6543. [Link]

Li, K. et al. (2019). Development and characterization of amine-functionalized hyper-cross-

linked resin for CO2 capture. New Journal of Chemistry, 43(3), 1383-1392. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://pubs.acs.org/doi/10.1021/ie301321k
https://www.researchgate.net/publication/267812066_Recent_advances_in_development_of_amine_functionalized_adsorbents_for_CO2_capture
https://www.researchgate.net/figure/Schematic-of-the-experimental-setup-for-CO2-absorption-desorption-1-CO2-cylinder-2_fig1_349420829
https://pubs.acs.org/doi/10.1021/acsomega.3c01385
https://www.intechopen.com/chapters/62241
https://www.azom.com/article.aspx?ArticleID=19451
https://www.mdpi.com/2073-4360/14/11/2179
https://www.researchgate.net/publication/336490691_Comparative_Study_of_CO_2_Capture_by_Aqueous_and_Nonaqueous_2-Amino-2-methyl-1-propanol_Based_Absorbents_Carried_Out_by_13_C_NMR_and_Enthalpy_Analysis
https://www.mdpi.com/1996-1073/17/1/199
https://www.mdpi.com/2076-3417/15/15/6543
https://pubs.rsc.org/en/content/articlelanding/2019/nj/c8nj05307a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13766984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Van der Ham, L. G. J. et al. (2017). Stability of a Benzyl Amine Based CO 2 Capture

Adsorbent in View of Regeneration Strategies. Industrial & Engineering Chemistry Research,

56(14), 4043–4052. [Link]

Anonymous. (n.d.). Experimental setup of the CO2 absorption–desorption process.

ResearchGate. [Link]

Haider, M. B. et al. (2018). Thermodynamic and Kinetic Studies of CO 2 Capture by Glycol

and Amine-Based Deep Eutectic Solvents. ResearchGate. [Link]

Li, Y. et al. (2025). Physicochemical Properties, Interaction Analysis, and CO2 Capture

Capacity for the Binary Mixtures of Ethylene Glycol and 1,3-Propanediamine. Journal of

Chemical & Engineering Data, 70(5), 1735–1746. [Link]

Nam, D.-H. et al. (2024). Reactive capture of CO2 via amino acid. Nature Communications,

15(1), 7721. [Link]

Chen, C. et al. (2022). Low-Viscosity Nonaqueous Sulfolane–Amine–Methanol Solvent Blend

for Reversible CO2 Capture. Industrial & Engineering Chemistry Research, 61(18), 6334–

6343. [Link]

Pu, Y. et al. (2024). Comparative Review for Enhancing CO 2 Capture Efficiency with Mixed

Amine Systems and Catalysts. International Journal of Molecular Sciences, 25(19), 10589.

[Link]

Díaz-Herrera, P. et al. (2022). Description of an Experimental Method to Measure the CO2

Loading in Monoethanomine Solutions using BaCO3 Titration Technique. Journal of Basic &

Applied Sciences, 18, 1-8. [Link]

Goto, K. et al. (2013). CO2 Capture by Tertiary Amine Absorbents: A Performance

Comparison Study. Industrial & Engineering Chemistry Research, 52(23), 7954–7960. [Link]

Al-Absi, M. S. et al. (2024). Amine-Functionalized Meso-Macroporous Polymers for Efficient

CO2 Capture from Ambient Air. ACS Applied Materials & Interfaces, 16(16), 20037–20047.

[Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28413283/
https://www.researchgate.net/figure/Experimental-setup-of-the-CO2-absorption-desorption-process-with-one-absorption-HFMC_fig1_349420829
https://www.researchgate.net/publication/326555135_Thermodynamic_and_Kinetic_Studies_of_CO_2_Capture_by_Glycol_and_Amine-Based_Deep_Eutectic_Solvents
https://pubs.acs.org/doi/10.1021/acs.jced.4c00753
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11383282/
https://core.ac.uk/display/556488777
https://www.mdpi.com/1422-0067/25/19/10589
https://www.semanticscholar.org/paper/Description-of-an-Experimental-Method-to-Measure-D%C3%ADaz-Herrera-Conde/f14115167b57c912443a992e105b41097e33502c
https://pubs.acs.org/doi/10.1021/ie400277c
https://pubmed.ncbi.nlm.nih.gov/38598734/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13766984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anonymous. (n.d.). The diagram of the setup of CO2 loading measurement. ResearchGate.

[Link]

Idem, R. et al. (2015). Reactive extraction process for regeneration of amine-based solvents
used for carbon dioxide capture. U.S.

Chen, C. et al. (2026). Carbon Dioxide Absorption by Polyethylene Glycol Dimethyl Ether

Modified by 2-methylimidazole. ResearchGate. [Link]

Endress+Hauser. (n.d.). In-line measurement of CO2 loading in amine gas scrubbers.

Endress+Hauser. [Link]

Dhanalakshmi, J. et al. (2021). Experimental studies on CO2 absorption and solvent

recovery in aqueous blends of monoethanolamine and tetrabutylammonium hydroxide.

Chemosphere, 276, 130159. [Link]

Nor, N. A. M. et al. (2021). Study of Amine Functionalized Mesoporous Carbon as CO2

Storage Materials. Preprints.org. [Link]

Shiflett, M. B. et al. (2025). Thermophysical properties and CO2 absorption studies of the

amine functionalized [Amim][Tf2N] and the non-functionalized counterpart [bmim][Tf2N] ionic

liquids. ResearchGate. [Link]

Aroua, M. K. et al. (n.d.). CO2 absorption/desorption in aqueous single and novel hybrid

solvents of glycerol and monoethanolamine in a pilot. SciSpace. [Link]

Lee, J. S. et al. (2014). Ionic Liquid–Glycol Mixtures for Direct Air Capture of CO2:

Decreased Viscosity and Mitigation of Evaporation Via Encapsulation. ACS Sustainable

Chemistry & Engineering, 2(7), 1845–1852. [Link]

Ma'mun, S. et al. (2018). Amine-based carbon dioxide absorption: evaluation of kinetic and

mass transfer parameters. Journal of Mechanical Engineering and Sciences, 12(4), 4088-

4097. [Link]

Ma'mun, S. et al. (2018). Amine-based carbon dioxide absorption: evaluation of kinetic and

mass transfer parameters. SciSpace. [Link]

Mhatre, N. B. (n.d.). CO2 Capture Kinetics with Amine Blends. Scribd. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.researchgate.net/figure/The-diagram-of-the-setup-of-CO2-loading-measurement_fig3_334586208
https://www.researchgate.net/publication/382379301_Carbon_Dioxide_Absorption_by_Polyethylene_Glycol_Dimethyl_Ether_Modified_by_2-methylimidazole
https://www.endress.com/en/industry-expertise/chemical/in-line-measurement-co2-loading-amine-gas-scrubbers
https://pubmed.ncbi.nlm.nih.gov/33721628/
https://www.preprints.org/manuscript/202103.0094/v1
https://www.researchgate.net/publication/382875323_Thermophysical_properties_and_CO2_absorption_studies_of_the_amine_functionalized_AmimTf2N_and_the_non-functionalized_counterpart_bmimTf2N_ionic_liquids
https://typeset.io/papers/co2-absorption-desorption-in-aqueous-single-and-novel-2q7z1w8pxl
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4103848/
https://jmes.ump.edu.my/images/journal/12.4.2018/8_4088-4097_Ma'mun.pdf
https://typeset.io/papers/amine-based-carbon-dioxide-absorption-evaluation-of-kinetic-5j2l3k0f
https://www.scribd.com/document/524586938/CO2-Capture-Kinetics-with-Amine-Blends
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13766984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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